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This technical guide provides a comprehensive overview of the natural abundance and isotopic
composition of the noble gas krypton (Kr). Krypton, with the atomic number 36, is a colorless,
odorless, and tasteless gas that constitutes a trace component of Earth's atmosphere, at a
concentration of about 1.14 parts per million by volume.[1] This document details the isotopic
makeup of naturally occurring krypton, the experimental methods used for its determination,
and the significance of this data in various scientific fields.

Natural Abundance and Isotopic Composition of
Krypton

Naturally occurring krypton is a mixture of six stable isotopes.[1][2] The relative abundances of
these isotopes have been determined with high precision using mass spectrometry. The
standard atomic weight of krypton is 83.798(2) u.[3][4]

The following table summarizes the key properties of the stable isotopes of krypton:
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Natural Abundance

Isotope Atomic Mass (Da) (%) Nuclear Spin
78Kr 77.92036494 0.355 0+

80Kr 79.91637808 2.286 0+

82Kr 81.91348273 11.593 0+

83Kr 82.914126 11.500 9/2+

84Kr 83.9114977271 56.987 O+

86Kr 85.9106106247 17.279 0+

Table 1: Isotopic Composition and Properties of Naturally Occurring Krypton. Data sourced
from the IUPAC Commission on Isotopic Abundances and Atomic Weights and other cited
literature.[3][5]

In addition to these stable isotopes, there are also numerous radioactive isotopes of krypton,
with mass numbers ranging from 67 to 103.[6][7] Most of these are not naturally occurring and
have very short half-lives. However, Krypton-81 (81Kr), with a half-life of 229,000 years, is
produced in the atmosphere by cosmic ray interactions with stable krypton isotopes.[1][8]
Krypton-85 (85Kr), with a half-life of 10.76 years, is primarily a product of nuclear fission from
reactors and weapons testing.[2]

Experimental Determination of Isotopic
Composition

The determination of the isotopic abundance of krypton is predominantly carried out using
mass spectrometry.[9][10] This technique separates ions based on their mass-to-charge ratio,
allowing for the precise measurement of the relative abundance of each isotope.

General Mass Spectrometry Workflow

The fundamental steps involved in the mass spectrometric analysis of krypton isotopes are:

o Sample Introduction: A purified sample of krypton gas is introduced into the mass
spectrometer.
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« lonization: The krypton atoms are ionized, typically by an electron beam, to create positively
charged ions (Kr+).

» Acceleration: The newly formed ions are accelerated by an electric field to a high, uniform
kinetic energy.

o Deflection: The accelerated ions then pass through a magnetic field, which deflects them.
The degree of deflection is inversely proportional to the mass-to-charge ratio of the ion;
lighter isotopes are deflected more than heavier ones.

o Detection: A detector measures the number of ions for each mass-to-charge ratio, providing
a mass spectrum that shows the relative abundance of each isotope.

Advanced Techniques for High-Sensitivity Analysis

For the analysis of trace amounts of krypton or for applications requiring extremely high
precision, more advanced techniques are employed.

RIMS is a highly selective and sensitive technique that utilizes lasers to selectively ionize the
target element.[11][12]

Experimental Protocol for RIMS:

o Sample Preparation: The krypton gas sample is extracted from its source (e.g., air,
meteorites) and purified.

o Atomization: The sample is introduced into a high-vacuum chamber.

e Resonant Laser lonization: A series of precisely tuned lasers are used to excite and then
ionize only the krypton atoms. This multi-step process provides high elemental selectivity.
For instance, a common scheme involves a two-photon excitation to an intermediate energy
level, followed by a third photon to ionize the atom.[13]

o Time-of-Flight (TOF) Mass Analysis: The photo-ionized krypton ions are accelerated into a
field-free drift tube. The time it takes for an ion to travel the length of the tube is directly
proportional to the square root of its mass-to-charge ratio.
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o Detection: An ion detector at the end of the drift tube records the arrival time of each ion,
generating a high-resolution mass spectrum.

ATTA is an exceptionally sensitive technique capable of counting individual atoms of a specific
isotope. It is particularly well-suited for the analysis of rare, long-lived radioisotopes like 81Kr
and 85Kr.[14]

Experimental Protocol for ATTA:

» Metastable State Excitation: The krypton gas sample is passed through a discharge region
where a small fraction of the atoms are excited to a long-lived metastable state.

e Laser Cooling and Trapping: The metastable atoms are then introduced into a magneto-
optical trap. A specific arrangement of laser beams and magnetic fields cools and traps only
the desired isotope. The laser frequency is tuned to be resonant with a specific atomic
transition of the target isotope.

o Fluorescence Detection: The trapped atoms are excited by the laser light and subsequently
decay, emitting fluorescence photons. A sensitive detector counts these photons, allowing for
the direct counting of the trapped atoms.

 |sotope Selectivity: The high selectivity of the laser interaction ensures that only the targeted
isotope is trapped and detected, eliminating interference from other isotopes.

Logical Relationships and Workflows

The following diagrams illustrate the general workflow for the determination of krypton's
isotopic composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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